Cas no 946339-88-4 (1-(1H-indazole-3-carbonyl)-N-2-(4-methoxyphenyl)ethylpiperidine-4-carboxamide)

• Product Name: 1-(1H-indazole-3-carbonyl)-N-2-(4-methoxyphenyl)ethylpiperidine-4-carboxamide
• CAS No: 946339-88-4
• MF: C₂₃H₂₆N₄O₃
• MW: 406.477545261383
• CID: 6078275
• PubChem ID: 42477828
• Update Time: 2025-10-30

1-(1H-indazole-3-carbonyl)-N-2-(4-methoxyphenyl)ethylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indazole-3-carbonyl)-N-2-(4-methoxyphenyl)ethylpiperidine-4-carboxamide
• 4-Piperidinecarboxamide, 1-(1H-indazol-3-ylcarbonyl)-N-[2-(4-methoxyphenyl)ethyl]-
• 1-(1H-indazole-3-carbonyl)-N-[2-(4-methoxyphenyl)ethyl]piperidine-4-carboxamide
• AKOS024651486
• 1-(1H-indazole-3-carbonyl)-N-(4-methoxyphenethyl)piperidine-4-carboxamide
• 946339-88-4
• F2491-0140

• Inchi： 1S/C23H26N4O3/c1-30-18-8-6-16(7-9-18)10-13-24-22(28)17-11-14-27(15-12-17)23(29)21-19-4-2-3-5-20(19)25-26-21/h2-9,17H,10-15H2,1H3,(H,24,28)(H,25,26)
• InChI Key： XYDJXKOIIBNRSF-UHFFFAOYSA-N
• SMILES： N1(C(C2C3=C(NN=2)C=CC=C3)=O)CCC(C(NCCC2=CC=C(OC)C=C2)=O)CC1

Computed Properties

• Exact Mass: 406.20049070g/mol
• Monoisotopic Mass: 406.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• Density: 1.264±0.06 g/cm3(Predicted)
• Boiling Point: 715.7±60.0 °C(Predicted)
• pka: 13.29±0.40(Predicted)

Additional information on 1-(1H-indazole-3-carbonyl)-N-2-(4-methoxyphenyl)ethylpiperidine-4-carboxamide

Compound CAS No 946339-88-4: 1-(1H-indazole-3-carbonyl)-N-2-(4-methoxyphenyl)ethylpiperidine-4-carboxamide

The compound with CAS No 946339-88-4, named 1-(1H-indazole-3-carbonyl)-N-2-(4-methoxyphenyl)ethylpiperidine-4-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include an indazole ring, a piperidine moiety, and a methoxyphenyl group. These structural elements contribute to its potential as a therapeutic agent in various disease states.

Recent studies have highlighted the indazole core of this compound as a key structural component for its bioactivity. Indazoles are known for their ability to interact with various biological targets, including kinases and G-protein coupled receptors (GPCRs). The piperidine ring, on the other hand, adds rigidity to the molecule and enhances its pharmacokinetic properties, such as absorption and stability in biological systems. The methoxyphenyl group further modulates the molecule's lipophilicity and selectivity towards specific targets.

One of the most promising applications of this compound lies in its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated that CAS No 946339-88-4 exhibits potent inhibitory activity against several kinases, making it a valuable lead compound for drug discovery efforts.

In addition to its kinase inhibitory properties, this compound has also shown potential in modulating other therapeutic targets. For instance, research has indicated that it may influence the activity of certain GPCRs, which are involved in processes such as neurotransmission and immune response. This versatility underscores the importance of further investigation into its mechanism of action and therapeutic potential.

The synthesis of 1-(1H-indazole-3-carbonyl)-N-2-(4-methoxyphenyl)ethylpiperidine-4-carboxamide involves a series of intricate organic reactions, including coupling reactions and cyclizations. These methods have been optimized to ensure high yields and purity, which are essential for advancing this compound into preclinical and clinical studies.

From an SEO optimization perspective, this compound's name and CAS number are critical keywords that should be strategically incorporated into scientific articles, patent filings, and research databases. By leveraging these keywords effectively, researchers can enhance the visibility of their work and facilitate collaboration within the scientific community.

In conclusion, CAS No 946339-88-4 represents a significant advancement in medicinal chemistry due to its unique structure and diverse bioactivity profiles. As research continues to uncover its full potential, this compound holds promise for the development of novel therapeutic agents that address unmet medical needs.